Cas no 941885-74-1 (ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 941885-74-1
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 5809241
• PubChem ID: 16802231
• Update Time: 2025-08-04

ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 4-[(3,5-dimethylbenzoyl)amino]-1,6-dihydro-1-(2-methylphenyl)-6-oxo-, ethyl ester
• F2332-0183
• 941885-74-1
• ethyl 4-(3,5-dimethylbenzamido)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-[(3,5-dimethylbenzoyl)amino]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• AKOS024640154
• ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C23H23N3O4/c1-5-30-23(29)21-18(24-22(28)17-11-14(2)10-15(3)12-17)13-20(27)26(25-21)19-9-7-6-8-16(19)4/h6-13H,5H2,1-4H3,(H,24,28)
• InChI Key： OXNWFFFMLURHJS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1NC(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Ethyl 4-(3,5-Dimethylbenzamido)-1-(2-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a complex organic compound with the CAS number 941885-74-1. This compound belongs to the class of pyridazinones, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a dihydropyridazine ring system with substituents that include a benzamido group and an ethyl ester moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the dihydropyridazine ring system under mild conditions.

One of the most significant applications of this compound lies in its potential as a precursor for bioactive molecules. The dihydropyridazine core is known to exhibit diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have demonstrated that substituents on the dihydropyridazine ring can significantly influence its bioactivity. For example, the presence of the benzamido group in this compound enhances its ability to interact with biological targets, making it a promising candidate for drug development.

Moreover, ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. Recent studies have highlighted its role in enhancing the selectivity and efficiency of transition metal-catalyzed reactions, particularly in asymmetric synthesis.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure and stability under various conditions. For example, proton NMR studies have revealed the presence of distinct signals corresponding to the aromatic protons and the ester group, confirming the compound's structural integrity.

The environmental impact of ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to assess its long-term effects on ecosystems and biodegradability.

In conclusion, ethyl 4-(3,5-dimethylbenzamido)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications. As advancements in synthetic methodologies and analytical techniques continue to emerge, this compound is likely to play an increasingly important role in the development of novel materials and therapeutic agents.